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Compound of Interest

trans-3-Hydroxy-4-
Compound Name:
methylpiperidine hydrochloride

CAS No.: 176966-88-4

Cat. No.: B3367415

Get Quote

Executive Summary

e Compound:trans-3-Hydroxy-4-methylpiperidine hydrochloride

CAS: 374794-74-8 (HCI salt), 6859-99-0 (Generic 3-OH piperidine ref)

Primary pKa (Conjugate Acid):9.6 + 0.3 (Estimated via SAR & Hammett correlation)[1]

Physiological State (pH 7.4): >99% Cationic (Protonated)[1]

Solubility Profile: Highly soluble in agueous media as the hydrochloride salt; free base
partitions into organic solvents (DCM, EtOAc) at pH > 11.[1]

Structural Analysis & Electronic Effects

To understand the ionization of this molecule, one must deconstruct the electronic influence of
its substituents on the piperidine nitrogen.
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The Piperidine Core

Unsubstituted piperidine has a pKa of approximately 11.22. It is a strong secondary amine
base. Any deviation from this value in derivatives is driven by inductive (

) and steric effects of substituents.[1]

The 4-Methyl Group (+l Effect vs. Sterics)

o Effect: Negligible to slight increase.

o Mechanism: The methyl group at position 4 exerts a weak electron-donating inductive effect
(+1), which theoretically stabilizes the positive charge on the ammonium cation. However,
experimental data for 4-methylpiperidine (pKa 11.23) shows this is offset by minor steric
hindrance to solvation.[1]

e Net Impact:

The 3-Hydroxy Group (-1 Effect & Stereochemistry)

» Effect: Significant decrease.

¢ Mechanism: The hydroxyl group is a strong electron-withdrawing group (EWG) via the

-bond (-1 effect). This reduces the electron density on the nitrogen lone pair, making it less
available for protonation.

o Stereochemical Nuance (Crucial): In the trans-isomer, the bulky 4-methyl group dictates the
chair conformation, locking the ring such that the methyl is equatorial to minimize 1,3-diaxial
strain. Consequently, the trans-3-hydroxyl group also adopts an equatorial orientation.

o Literature Insight: Research indicates that equatorial hydroxyl groups in piperidines
decrease basicity more effectively than axial groups due to better orbital alignment for
inductive withdrawal (approx.[1]

to -1.6 units).

e Net Impact:
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Calculated pKa Derivation
[1]
lonization Equilibrium Diagram

The following diagram illustrates the equilibrium between the hydrochloride salt (cation) and the
free base.[1]

Protonated Catlonw - H+ (OH- added) Neutral Free Base

(pH < 9.6) > (pH > 9.6)
Soluble in Water w Lipophilic / Organic Soluble

Click to download full resolution via product page

Figure 1: The equilibrium shifts to the neutral free base only under strongly basic conditions
(pH > 10).[1]

Experimental Protocol: Potentiometric Titration

For drug development, exact experimental values are superior to estimates. The Potentiometric
Titration method is the gold standard for determining pKa values of piperidine derivatives.

Principle

The pKa is determined by titrating the acidic hydrochloride salt with a standardized strong base
(NaOH).[1] The inflection point of the pH vs. Volume curve corresponds to the pKa.[2]

Materials

e Analyte: 50 mg trans-3-Hydroxy-4-methylpiperidine HCI (High purity >98%).
o Titrant: 0.1 N NaOH (Standardized against KHP).
e Solvent: Carbonate-free Deionized Water (degassed).[1]

« lonic Strength Adjuster (ISA): 0.15 M KCI (to mimic physiological ionic strength).[1]
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e Equipment: Automated Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) with a
combined glass pH electrode.[1]

Step-by-Step Workflow

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://analytical.chem.ut.ee/databases/pka-values/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Sample Preparation

Dissolve 50mg Sample in
50mL 0.15M KCI (degassed)
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Figure 2: Workflow for precise potentiometric determination of pKa.
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Data Processing (Bjerrum Method)

Since the molecule is a mono-protic weak acid (in its salt form), the pKa is calculated using the
Henderson-Hasselbalch approximation at the half-equivalence point:

At 50% neutralization,
, therefore
1]

Pharmaceutical Implications[1][2][3][4][5]
Solubility & Salt Selection

e Acidic pH (Stomach pH 1.2): The molecule is 100% protonated.[1] High solubility.
o Systemic pH (Blood pH 7.4):

o (7.4 <9.6).[1]

o The molecule remains >99% ionized.

o Implication: It will not passively cross membranes easily unless utilizing a transporter or if
the small fraction of free base is rapidly depleted (sink conditions).[1]

o Basic Workup (Synthesis): To extract the free base into an organic layer (e.g.,
Dichloromethane), the aqueous phase must be adjusted to pH > 11.6 (pKa + 2 units) to
ensure >99% conversion to the neutral species.[1]

LogD Profile
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Species

pH . Predicted LogD Solubility
Dominance
Cation (

2.0 -2.5 (Hydrophilic) High (Water)
)
Cation (

7.4 -1.8 High (Water)
)

10.0 Mixed (50:[1]50) 0.2 Moderate
Neutral (

12.0 1.4 (Lipophilic) High (Organic)
)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: lonization & pKa Profile of trans-3-
Hydroxy-4-methylpiperidine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3367415/docs#technical-guide-ionization-pka-profile-
of-trans-3-hydroxy-4-methylpiperidine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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